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Compound of Interest

Compound Name: CPTH6

Cat. No.: B3039190 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CPTH6 (3-methylcyclopentylidene-[4-(4′-chlorophenyl)thiazol-2-yl]hydrazone) is a thiazole

derivative and a known inhibitor of histone acetyltransferases (HATs), particularly Gcn5 and

pCAF.[1][2] Its ability to induce histone hypoacetylation, cell cycle arrest, and apoptosis in

cancer cells makes it a compound of interest in drug development and cancer research.[1][3]

Proper preparation of a stock solution is the first critical step for accurate and reproducible in

vitro and in vivo experiments. Dimethyl sulfoxide (DMSO) is the recommended solvent for

preparing CPTH6 stock solutions due to its high solubilizing capacity for this compound.[4][5]

These application notes provide a detailed protocol for the preparation, storage, and handling

of CPTH6 stock solutions using DMSO.

Data Presentation
The following table summarizes the key quantitative data for preparing a CPTH6 stock solution.
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Parameter Value Reference

Molecular Weight 386.7 g/mol [5]

Solubility in DMSO ~25 mg/mL [4][5]

Recommended Stock

Concentration

10 mM - 100 mM in 100%

DMSO
[3]

Typical Working Concentration
1 µM - 100 µM in cell culture

media
[3][6][7]

Final DMSO Concentration in

Media

Should not exceed 0.5% to

avoid cytotoxicity
[8]

Storage of Stock Solution -20°C for up to ≥4 years [4][5]

Storage of Aqueous Dilutions
Not recommended for more

than one day
[4]

Experimental Protocol
This protocol details the steps to prepare a 100 mM stock solution of CPTH6 in DMSO.

Materials:

CPTH6 hydrobromide (crystalline solid)

Anhydrous or molecular biology grade Dimethyl Sulfoxide (DMSO)

Sterile, nuclease-free microcentrifuge tubes

Calibrated analytical balance

Vortex mixer

Pipettes and sterile, nuclease-free pipette tips

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses

Procedure:
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Preparation: Before starting, ensure your workspace is clean and sterile, especially if the

stock solution will be used for cell culture.[9] Wear appropriate PPE as DMSO can facilitate

the absorption of compounds through the skin.[9]

Weighing CPTH6:

Tare a sterile microcentrifuge tube on the analytical balance.

Carefully weigh the desired amount of CPTH6. For example, to prepare 1 mL of a 100 mM

stock solution, you will need 38.67 mg of CPTH6 (Molecular Weight = 386.7 g/mol ).

Calculation: 0.1 mol/L * 386.7 g/mol * 0.001 L = 0.03867 g = 38.67 mg

Dissolving in DMSO:

Add the appropriate volume of 100% DMSO to the microcentrifuge tube containing the

weighed CPTH6. For a 100 mM solution with 38.67 mg of CPTH6, add 1 mL of DMSO.

Close the tube tightly and vortex the solution until the CPTH6 is completely dissolved.[9]

Gentle warming (e.g., in a 37°C water bath) can aid dissolution if necessary. Visually

inspect the solution to ensure there are no visible particles.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller, single-use

volumes in sterile microcentrifuge tubes.

Store the aliquots at -20°C. Under these conditions, the stock solution is stable for at least

four years.[4][5]

Preparation of Working Solutions:

When ready to use, thaw an aliquot of the CPTH6 stock solution at room temperature.

Dilute the stock solution to the final desired working concentration in your cell culture

medium or experimental buffer. It is crucial to add the DMSO stock solution dropwise to

the aqueous solution while gently mixing to prevent precipitation.[8][9]
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Important: The final concentration of DMSO in the cell culture medium should be kept low,

typically below 0.5%, as higher concentrations can be cytotoxic.[8] For example, to

achieve a 100 µM working concentration from a 100 mM stock, you would perform a

1:1000 dilution (e.g., 1 µL of stock in 999 µL of media), resulting in a final DMSO

concentration of 0.1%.
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Experimental Workflow for CPTH6 Stock and Working Solution Preparation

Stock Solution Preparation

Working Solution Preparation

1. Weigh CPTH6 solid

2. Add 100% DMSO

3. Vortex to dissolve

4. Aliquot into single-use tubes

5. Store at -20°C

6. Thaw stock aliquot

For experimental use

7. Dilute in culture medium
(e.g., 1:1000 for 100µM)

8. Use in experiment immediately

Click to download full resolution via product page

Caption: Workflow for preparing CPTH6 stock and working solutions.
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Simplified Signaling Pathway of CPTH6 Action

Cellular Effects
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Caption: CPTH6 inhibits HATs, leading to apoptosis and cell cycle arrest.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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